1-(Piperazinylsulfonyl)eth-2-ylamine
Overview
Description
1-(Piperazinylsulfonyl)eth-2-ylamine (PSE) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.
Mechanism of Action
The exact mechanism of action of 1-(Piperazinylsulfonyl)eth-2-ylamine is not fully understood. However, it is believed that 1-(Piperazinylsulfonyl)eth-2-ylamine acts as a nucleophile, reacting with electrophilic compounds and forming covalent bonds. 1-(Piperazinylsulfonyl)eth-2-ylamine has also been shown to inhibit the activity of various enzymes, including protein kinases and histone deacetylases.
Biochemical and Physiological Effects
1-(Piperazinylsulfonyl)eth-2-ylamine has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 1-(Piperazinylsulfonyl)eth-2-ylamine inhibits the activity of protein kinases, which play a critical role in cell signaling and regulation. 1-(Piperazinylsulfonyl)eth-2-ylamine has also been shown to inhibit the activity of histone deacetylases, which play a critical role in the regulation of gene expression. In vivo studies have demonstrated that 1-(Piperazinylsulfonyl)eth-2-ylamine has anti-inflammatory and anti-tumor activities.
Advantages and Limitations for Lab Experiments
1-(Piperazinylsulfonyl)eth-2-ylamine has several advantages for lab experiments, including its high purity and stability, which make it easy to handle and store. 1-(Piperazinylsulfonyl)eth-2-ylamine is also readily available and relatively inexpensive. However, 1-(Piperazinylsulfonyl)eth-2-ylamine has some limitations, including its low solubility in water and its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 1-(Piperazinylsulfonyl)eth-2-ylamine. One potential direction is the development of new drugs based on 1-(Piperazinylsulfonyl)eth-2-ylamine as a scaffold. Another potential direction is the investigation of the mechanism of action of 1-(Piperazinylsulfonyl)eth-2-ylamine and its potential use as a tool for the study of enzyme activity. Additionally, the use of 1-(Piperazinylsulfonyl)eth-2-ylamine as a building block for the synthesis of new materials and the investigation of its potential as a corrosion inhibitor are other potential future directions.
Scientific Research Applications
1-(Piperazinylsulfonyl)eth-2-ylamine has been extensively studied for its potential applications in medicinal chemistry, specifically as a scaffold for the development of new drugs. 1-(Piperazinylsulfonyl)eth-2-ylamine has been used as a starting material for the synthesis of various compounds, including inhibitors of protein kinases and histone deacetylases. 1-(Piperazinylsulfonyl)eth-2-ylamine has also been investigated for its potential use as a corrosion inhibitor and as a building block for the synthesis of new materials.
properties
IUPAC Name |
2-piperazin-1-ylsulfonylethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H15N3O2S/c7-1-6-12(10,11)9-4-2-8-3-5-9/h8H,1-7H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJIVLWDRYFSBGU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)S(=O)(=O)CCN |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H15N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201295224 |
Source
|
| Record name | 2-(1-Piperazinylsulfonyl)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201295224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Piperazinylsulfonyl)eth-2-ylamine | |
CAS RN |
924861-63-2 |
Source
|
| Record name | 2-(1-Piperazinylsulfonyl)ethanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=924861-63-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(1-Piperazinylsulfonyl)ethanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201295224 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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